An In-depth Technical Guide to the Chemical Structure and Synthesis of N-(1-cyclopropylethyl)-o-toluidine
An In-depth Technical Guide to the Chemical Structure and Synthesis of N-(1-cyclopropylethyl)-o-toluidine
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of N-(1-cyclopropylethyl)-o-toluidine, a substituted aromatic amine. While specific experimental data for this compound is not widely available in peer-reviewed literature, this document outlines a robust theoretical framework for its synthesis, characterization, and potential applications based on established chemical principles and data from structurally analogous compounds. The primary synthetic route detailed is the reductive amination of o-toluidine with cyclopropyl methyl ketone, a cornerstone reaction in modern medicinal chemistry. This guide offers detailed, step-by-step protocols, predicted analytical data, and a discussion of the underlying chemical principles to empower researchers in the synthesis and exploration of this and related molecules.
Introduction: The Significance of N-Substituted Toluidines
N-substituted toluidine derivatives are a class of compounds with significant industrial and pharmaceutical relevance. The introduction of various substituents onto the nitrogen atom of the toluidine scaffold can dramatically alter the molecule's physicochemical properties, leading to a diverse range of applications. These compounds are utilized as intermediates in the synthesis of dyes, agrochemicals, and importantly, active pharmaceutical ingredients (APIs)[1]. The specific compound of interest, N-(1-cyclopropylethyl)-o-toluidine (CAS Number: 1020989-61-0), incorporates a cyclopropylethyl group, a moiety known to enhance metabolic stability and introduce conformational rigidity, which can be advantageous in drug design[2]. This guide will provide a detailed exploration of its chemical structure and a practical, scientifically grounded approach to its synthesis and characterization.
Chemical Structure and Properties
N-(1-cyclopropylethyl)-o-toluidine possesses a distinct molecular architecture that dictates its chemical behavior.
-
Core Structure: An o-toluidine moiety, which is a benzene ring substituted with an amino group and a methyl group at the ortho position.
-
N-Substituent: A 1-cyclopropylethyl group attached to the nitrogen atom of the amino group.
Molecular Formula: C₁₂H₁₇N[3] Molecular Weight: 175.27 g/mol [3]
Structural Diagram:
Caption: Chemical structure of N-(1-cyclopropylethyl)-o-toluidine.
Physicochemical Properties (Predicted):
| Property | Value | Source |
| Topological Polar Surface Area (TPSA) | 12.03 Ų | ChemScene[3] |
| LogP | 3.205 | ChemScene[3] |
| Hydrogen Bond Acceptors | 1 | ChemScene[3] |
| Hydrogen Bond Donors | 1 | ChemScene[3] |
| Rotatable Bonds | 3 | ChemScene[3] |
Synthesis Pathway: Reductive Amination
The most logical and widely applicable method for the synthesis of N-(1-cyclopropylethyl)-o-toluidine is reductive amination. This robust, one-pot reaction combines a carbonyl compound (cyclopropyl methyl ketone) with an amine (o-toluidine) to form an imine intermediate, which is subsequently reduced in situ to the desired secondary amine. This method is favored for its efficiency and high yield.
Overall Reaction Scheme:
Caption: Reductive amination of o-toluidine with cyclopropyl methyl ketone.
Causality Behind Experimental Choices
The choice of reagents and conditions is critical for a successful reductive amination.
-
Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reducing agent. Its mild nature allows for the in situ reduction of the imine without significantly reducing the starting ketone, thus minimizing side reactions. Other reducing agents like sodium cyanoborohydride (NaBH₃CN) can also be used, but NaBH(OAc)₃ is often favored due to its lower toxicity.
-
Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents for this reaction as they are relatively non-polar and aprotic, which favors imine formation.
-
Acid Catalyst: A catalytic amount of acetic acid is often added to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the initial nucleophilic attack by the amine to form the imine.
Detailed Experimental Protocol
Materials:
-
o-Toluidine
-
Cyclopropyl methyl ketone
-
Sodium triacetoxyborohydride (NaBH(OAc)₃)
-
Dichloromethane (DCM), anhydrous
-
Acetic acid, glacial
-
Saturated aqueous sodium bicarbonate solution
-
Brine (saturated aqueous sodium chloride solution)
-
Anhydrous magnesium sulfate (MgSO₄)
-
Round-bottom flask
-
Magnetic stirrer and stir bar
-
Argon or nitrogen gas supply
-
Separatory funnel
-
Rotary evaporator
Procedure:
-
To a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add o-toluidine (1.0 eq).
-
Dissolve the o-toluidine in anhydrous dichloromethane (DCM).
-
Add cyclopropyl methyl ketone (1.1 eq) to the solution.
-
Add a catalytic amount of glacial acetic acid (0.1 eq).
-
Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.
-
Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution. The reaction is exothermic, so slow addition is crucial to control the temperature.
-
Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.
-
Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).
-
Combine the organic layers and wash with brine.
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.
-
The crude product can be purified by flash column chromatography on silica gel.
Workflow Diagram:
Caption: Step-by-step workflow for the synthesis of N-(1-cyclopropylethyl)-o-toluidine.
Characterization and Analytical Data (Predicted)
Due to the absence of published experimental data, the following analytical characteristics are predicted based on the known spectroscopic properties of N-substituted anilines and compounds containing cyclopropyl and ethyl groups.
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR:
-
Aromatic Protons: Multiplets in the range of δ 6.5-7.2 ppm.
-
N-H Proton: A broad singlet, typically in the range of δ 3.5-4.5 ppm, which is exchangeable with D₂O.
-
CH-N Proton: A multiplet for the methine proton adjacent to the nitrogen and the cyclopropyl group.
-
CH₃ (ethyl) Protons: A doublet for the terminal methyl group of the ethyl substituent.
-
CH₃ (tolyl) Protons: A singlet for the methyl group on the aromatic ring, typically around δ 2.1-2.3 ppm.
-
Cyclopropyl Protons: Complex multiplets in the upfield region, typically between δ 0.2-1.0 ppm.
-
-
¹³C NMR:
-
Aromatic Carbons: Signals in the range of δ 110-150 ppm.
-
C-N Carbon: The carbon of the ethyl group attached to the nitrogen.
-
CH₃ (ethyl) Carbon: The terminal methyl carbon of the ethyl group.
-
CH₃ (tolyl) Carbon: The methyl carbon on the aromatic ring, typically around δ 17-21 ppm.
-
Cyclopropyl Carbons: Signals in the upfield region.
-
Infrared (IR) Spectroscopy
-
N-H Stretch: A characteristic absorption band for a secondary amine in the region of 3300-3500 cm⁻¹.
-
C-H (aromatic) Stretch: Absorptions above 3000 cm⁻¹.
-
C-H (aliphatic) Stretch: Absorptions just below 3000 cm⁻¹.
-
C=C (aromatic) Stretch: Peaks in the 1450-1600 cm⁻¹ region.
-
C-N Stretch: An absorption band in the 1250-1350 cm⁻¹ region for aromatic amines.
Mass Spectrometry (MS)
-
Molecular Ion Peak (M⁺): Expected at m/z = 175.
-
Fragmentation Pattern: Expect to see fragmentation patterns corresponding to the loss of a methyl group, an ethyl group, or the cyclopropyl ring. A significant fragment would likely be the tropylium-like ion from the toluidine moiety.
Potential Applications and Future Directions
While specific applications for N-(1-cyclopropylethyl)-o-toluidine have not been documented, its structural motifs suggest potential utility in several areas of research and development:
-
Medicinal Chemistry: The incorporation of the cyclopropyl group can enhance the metabolic stability and binding affinity of drug candidates. This compound could serve as a valuable building block for the synthesis of novel therapeutic agents targeting a variety of biological pathways. A patent for N-substituted-o-toluidine derivatives suggests their potential use in percutaneously absorbable preparations, indicating a possible role in transdermal drug delivery systems.
-
Agrochemicals: Many N-alkylated anilines are precursors to herbicides and pesticides. The unique lipophilicity and steric profile of the cyclopropylethyl group could lead to the development of new agrochemicals with improved efficacy and selectivity.
-
Materials Science: Substituted anilines can be used in the synthesis of polymers and other advanced materials. The specific properties imparted by the N-(1-cyclopropylethyl) substituent could be explored for the creation of materials with novel thermal or electronic properties.
Further research is warranted to synthesize N-(1-cyclopropylethyl)-o-toluidine, confirm its predicted analytical data through experimental characterization, and evaluate its biological activity and material properties to unlock its full potential.
Safety and Handling
o-Toluidine and its derivatives should be handled with caution as they are potentially toxic and may be carcinogenic.
-
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.
-
Ventilation: Work in a well-ventilated fume hood to avoid inhalation of vapors.
-
Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.
Conclusion
N-(1-cyclopropylethyl)-o-toluidine represents an intriguing yet underexplored molecule at the intersection of aromatic amine chemistry and modern drug design principles. This technical guide has provided a comprehensive theoretical framework for its synthesis via reductive amination, along with predicted analytical data for its characterization. By leveraging the established principles and detailed protocols outlined herein, researchers are well-equipped to synthesize this compound and investigate its potential applications in medicinal chemistry, agrochemicals, and materials science. The self-validating nature of the described synthetic and analytical workflow ensures a high degree of confidence in the resulting product, paving the way for future innovation.
References
- Google Patents.
- Google Patents. US4554380A - Process for the manufacture of o-toluidine and/or m-toluidine and/or p-toluidine.
- Google Patents. US3758690A - And use of such n-cyclopropyl compounds as hypotensives pharmaceutical compositions containing n-cyclopropyl-1-amino indanes.
-
PubChem. Compounds and compositions and methods of use - Patent US-10183012-B2. [Link]
